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Introduction: Unveiling a Key Synthetic Intermediate
Ethyl 2-(2-bromophenyl)-2-oxoacetate, bearing the CAS number 62123-82-4, is an alpha-

keto ester of significant interest in the realms of organic synthesis and medicinal chemistry.[1]

[2] Its structure, featuring a reactive alpha-keto ester moiety and a synthetically versatile 2-

bromophenyl group, positions it as a valuable building block for the construction of more

complex molecular architectures. This guide provides an in-depth exploration of its synthesis,

characterization, and potential applications, with a particular focus on its relevance to drug

discovery and development. The insights provided herein are intended to empower researchers

to leverage the unique chemical properties of this compound in their scientific endeavors.
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A comprehensive understanding of a compound's physical and chemical properties is

paramount for its effective use in research and development. The key properties of Ethyl 2-(2-
bromophenyl)-2-oxoacetate are summarized in the table below.

Property Value Source

CAS Number 62123-82-4 [1]

Molecular Formula C₁₀H₉BrO₃ [1]

Molecular Weight 257.08 g/mol [1]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid
-

Storage Sealed in dry, 2-8°C [1]

SMILES
O=C(OCC)C(C1=CC=CC=C1

Br)=O
[1]

Synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate:
A Detailed Protocol
The synthesis of α-keto esters can be achieved through various methodologies, with the

reaction of a Grignard reagent with diethyl oxalate being a prominent and reliable approach.[3]

[4] This method offers a direct route to the desired product from readily available starting

materials.

Proposed Synthetic Pathway: Grignard Reaction
The reaction proceeds via the nucleophilic addition of the 2-bromophenylmagnesium bromide

Grignard reagent to one of the electrophilic carbonyl carbons of diethyl oxalate. The resulting

tetrahedral intermediate is then quenched to yield the target α-keto ester.
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Caption: Proposed workflow for the synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Step-by-Step Experimental Protocol
Materials:

2-Bromobromobenzene

Magnesium turnings

Anhydrous diethyl ether

Iodine crystal (for initiation)

Diethyl oxalate
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Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware for anhydrous reactions

Procedure:

Grignard Reagent Formation:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

In the dropping funnel, place a solution of 2-bromobromobenzene in anhydrous diethyl

ether.

Add a small portion of the 2-bromobromobenzene solution to the magnesium turnings. The

reaction is initiated when the color of the iodine disappears and the solution becomes

cloudy.

Once the reaction has started, add the remaining 2-bromobromobenzene solution

dropwise at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Diethyl Oxalate:

In a separate flame-dried, three-necked round-bottom flask, prepare a solution of diethyl

oxalate in anhydrous diethyl ether.

Cool this solution to -78 °C using a dry ice/acetone bath.

Slowly add the freshly prepared Grignard reagent to the diethyl oxalate solution via a

cannula, maintaining the temperature at -78 °C.
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After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, then

gradually warm to room temperature and stir for an additional 2 hours.

Workup and Purification:

Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated

aqueous solution of ammonium chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

afford pure Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Characterization of Ethyl 2-(2-bromophenyl)-2-
oxoacetate
Accurate characterization is crucial for confirming the identity and purity of the synthesized

compound. The following are the expected analytical data for Ethyl 2-(2-bromophenyl)-2-
oxoacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the unavailability of experimental spectra in the searched literature, predicted NMR data

is provided below. These predictions are based on computational algorithms and serve as a

guide for experimental verification.[5]

Predicted ¹H NMR Spectrum (in CDCl₃):
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.6-7.8 m 2H Aromatic protons

~7.3-7.5 m 2H Aromatic protons

4.45 q 2H -OCH₂CH₃

1.42 t 3H -OCH₂CH₃

Predicted ¹³C NMR Spectrum (in CDCl₃):

Chemical Shift (ppm) Assignment

~185 C=O (keto)

~163 C=O (ester)

~135 Aromatic C-Br

~132 Aromatic CH

~130 Aromatic CH

~128 Aromatic CH

~125 Aromatic C

~62 -OCH₂CH₃

~14 -OCH₂CH₃

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present in the molecule.
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Wavenumber (cm⁻¹) Functional Group

~1730-1750 C=O stretch (ester)

~1680-1700 C=O stretch (keto)

~1580-1600 C=C stretch (aromatic)

~1200-1300 C-O stretch (ester)

~750-800 C-Br stretch

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The presence of

bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks of

approximately equal intensity).

Expected [M]⁺: 256/258

Applications in Drug Discovery and Medicinal
Chemistry
Alpha-keto esters are recognized as important synthons in medicinal chemistry due to their

versatile reactivity.[3][6] They serve as precursors to a variety of biologically active molecules,

including α-hydroxy esters, α-amino esters, and various heterocyclic systems.
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Chemical Transformations

Potential Bioactive Scaffolds

Ethyl 2-(2-bromophenyl)-2-oxoacetate

Reduction
(e.g., NaBH4)

Reductive Amination
(e.g., NH3, NaBH(OAc)3)

Heterocycle Formation
(e.g., with binucleophiles)

Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig)

α-Hydroxy Esters α-Amino Esters Fused Heterocycles Biaryl Structures

Click to download full resolution via product page

Caption: Potential synthetic transformations of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

The presence of the 2-bromophenyl moiety offers a strategic handle for further functionalization

through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This allows

for the introduction of diverse substituents at the ortho position, enabling the exploration of

structure-activity relationships in drug discovery programs. The α-ketoamide motif, which can

be derived from α-keto esters, is considered a "privileged structure" in medicinal chemistry,

found in numerous natural products and drug candidates with a wide range of biological

activities.[7]

Safety and Handling
While a specific safety data sheet (SDS) for Ethyl 2-(2-bromophenyl)-2-oxoacetate was not

found, information for the related compound, Ethyl 2-(2-bromophenyl)acetate, indicates that it

is an irritant.[8][9] It is prudent to handle Ethyl 2-(2-bromophenyl)-2-oxoacetate with similar

precautions.
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General Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation, ingestion, and skin contact.

In case of contact, wash the affected area with copious amounts of water and seek medical

attention.

Conclusion
Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable and versatile building block for organic

synthesis and medicinal chemistry. Its synthesis via the Grignard reaction with diethyl oxalate is

a feasible and direct approach. The presence of both a reactive α-keto ester and a

functionalizable 2-bromophenyl group provides chemists with a powerful tool for the synthesis

of novel and potentially bioactive molecules. This guide has provided a comprehensive

overview of its properties, a detailed synthetic protocol, and an outlook on its potential

applications, aiming to facilitate its use in advancing chemical and pharmaceutical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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